N-(Methylsulfonyl)tryptophan

• IUPAC Name: 3-(1H-indol-3-yl)-2-(methanesulfonamido)propanoic acid
• InChI: InChI=1S/C12H14N2O4S/c1-19(17,18)14-11(12(15)16)6-8-7-13-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)
• InChI Key: QVUHJFKDUNYLJQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC(CC1=CNC2=CC=CC=C21)C(=O)O
• Molecular Formula: C12H14N2O4S
• Molecular Weight: 282.32 g/mol

Description

N-(Methylsulfonyl)tryptophan is a chemical compound with the molecular formula C12H14N2O4S. It is a derivative of tryptophan, an essential amino acid.

Molecular Structure Analysis

The molecular structure of N-(Methylsulfonyl)tryptophan consists of 12 carbon atoms, 14 hydrogen atoms, 2 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom.

Chemical Reactions Analysis

Tryptophan and its metabolites have various chemical properties but lack a common functional group for derivatization. They can react with free radicals, exhibiting antioxidant properties.

Physical And Chemical Properties Analysis

Tryptophan and its metabolites have various chemical properties. Tryptophan is an essential amino acid with two rings in its side-chain.

Scientific Research Applications

Cancer Prevention and Health Promotion

• .

Tryptophan Metabolism and Therapeutic Potential

• Metabolic Pathway : Tryptophan metabolism involves enzymes like tryptophan 2,3-dioxygenase (TDO) and indoleamine 2,3-dioxygenase (IDO). .

Bioactive Compounds Beyond Protein Synthesis

• .

Future Directions

Research on tryptophan and its derivatives is ongoing, with a focus on their role in neurological and psychiatric disorders. N-acetyl-DL-tryptophan has been identified as a potentially superior antioxidant to tryptophan, suggesting a future direction for research.